Cas no 1826107-06-5 (2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 1826107-06-5
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 5560163
• PubChem ID: 140278889
• Update Time: 2025-05-19

2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-6992846
• 1826107-06-5
• 2-cyanopyridin-3-yl 4-methylbenzene-1-sulfonate
• 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10N2O3S/c1-10-4-6-11(7-5-10)19(16,17)18-13-3-2-8-15-12(13)9-14/h2-8H,1H3
• InChI Key： QVKBOXKSSQDTKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C#N)=NC=CC=1

Computed Properties

• Exact Mass: 274.04121336g/mol
• Monoisotopic Mass: 274.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate

2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate, with the CAS number 1826107-06-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in the synthesis of advanced materials.

The molecular structure of 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate comprises a pyridine ring substituted with a cyano group at the 2-position and a sulfonate ester group at the 3-position. The sulfonate group is further connected to a methyl-substituted benzene ring, which adds to the compound's stability and reactivity. This structure makes it an ideal candidate for exploring various chemical transformations and reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy to confirm its structure and analyze its electronic properties. These studies have revealed that the compound exhibits strong absorption bands in the UV region, indicating potential applications in optoelectronic devices.

In terms of synthesis, 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield, making it a viable route for large-scale production.

The compound's reactivity has been explored in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. These studies have demonstrated its ability to act as an efficient precursor for the synthesis of biologically active molecules. For instance, recent research has shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its chemical significance, 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate has also found applications in material science. Its ability to form stable metal complexes has led to its use in catalysis and as a ligand in coordination chemistry. Researchers have reported that metal complexes derived from this compound exhibit high catalytic activity in organic transformations, such as alkene epoxidation and C-H activation.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it is biodegradable under specific conditions, making it an eco-friendly alternative to traditional chemicals used in industrial processes. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 2-Cyanopyridin-3-yl 4-methylbenzene-1-sulfonate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it a valuable addition to the arsenal of modern organic chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.